![molecular formula C12H14ClNO2 B7791938 2-(4-Chlorophenyl)-2-(pyrrolidin-1-YL)acetic acid](/img/structure/B7791938.png)
2-(4-Chlorophenyl)-2-(pyrrolidin-1-YL)acetic acid
Overview
Description
2-(4-Chlorophenyl)-2-(pyrrolidin-1-YL)acetic acid is a useful research compound. Its molecular formula is C12H14ClNO2 and its molecular weight is 239.70 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(4-Chlorophenyl)-2-(pyrrolidin-1-YL)acetic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-Chlorophenyl)-2-(pyrrolidin-1-YL)acetic acid including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Dual Inhibitor of Cyclo-oxygenase and 5-Lipoxygenase : A derivative, 2,2-Dimethyl-6-(4-chlorophenyl)-7-phenyl-2,3-dihydro-1H-pyrrolizine-5-yl)-acetic acid (ML 3000), exhibits properties as a dual inhibitor of cyclo-oxygenase and 5-lipoxygenase. This compound has demonstrated antiphlogistic, analgesic, antipyretic, antiasthmatic, and antiaggregative activities in animal experiments, without causing gastrointestinal damage (Laufer et al., 1994).
Synthesis of Cyclic γ-Aminobutyric Acid Analogues : A synthesis process for new 2-(pyrrolidine-3-yl)acetic acid derivatives as cyclic γ-aminobutyric acid analogues has been reported. These derivatives are additionally substituted at the 4-position, providing insight into the chemical versatility of the compound (Petz et al., 2019).
Agonists of Sphingosine-1-Phosphate Receptors : A series of 2-aryl(pyrrolidin-4-yl)acetic acids were synthesized and evaluated as agonists for S1P receptors. These compounds were effective in reducing lymphocyte counts in the peripheral blood of mice and demonstrated good pharmacokinetic properties in rats (Yan et al., 2006).
Deconjugative Esterification : The use of 4-(pyrrolidin-1-yl)pyridine in the deconjugative esterification of 2-cyclohexylideneacetic acids has been explored, showing potential in the field of organic synthesis (Sano et al., 2006).
Quantum Chemical Investigation : Density Functional Theory (DFT) and quantum-chemical calculations have been employed to investigate the molecular properties of substituted pyrrolidinones, which include derivatives of 2-(pyrrolidine-1-yl)acetic acid. This research provides insights into the electronic properties of these compounds (Bouklah et al., 2012).
GABA Uptake Inhibitors : Enantiomerically pure derivatives of proline and pyrrolidine-2-alkanoic acid have been synthesized and evaluated for their affinity to GABA transport proteins GAT-1 and GAT-3. This research suggests the potential of 2-(pyrrolidine-1-yl)acetic acid derivatives in neuropharmacology (Fülep et al., 2006).
properties
IUPAC Name |
2-(4-chlorophenyl)-2-pyrrolidin-1-ylacetic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14ClNO2/c13-10-5-3-9(4-6-10)11(12(15)16)14-7-1-2-8-14/h3-6,11H,1-2,7-8H2,(H,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSJYGYDFYYOTTD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(C2=CC=C(C=C2)Cl)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.70 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Chlorophenyl)-2-(pyrrolidin-1-YL)acetic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.